Cas no 80426-58-0 (2-anilino-4,6-dimethylpyrimidine 1-oxide)

• Product name: 2-anilino-4,6-dimethylpyrimidine 1-oxide
• CAS No: 80426-58-0
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 3036864

2-anilino-4,6-dimethylpyrimidine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-anilino-4,6-dimethylpyrimidine 1-oxide
• 2-Pyrimidinamine, 4,6-dimethyl-N-phenyl-, 1-oxide

• Inchi： 1S/C12H13N3O/c1-9-8-10(2)15(16)12(13-9)14-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14)
• InChI Key： FVNHQLSSSIQXLO-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)[N+]([O-])=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 215.10600

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 155.5-156 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 404.8±48.0 °C(Predicted)
• PSA: 50.38000
• LogP: 2.94350
• pka: 2.18±0.10(Predicted)